Cas no 2171682-24-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2171682-24-7
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6181123
• PubChem ID: 165502047
• Update Time: 2025-10-22

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• EN300-1485806
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
• 2171682-24-7

• Inchi： 1S/C23H26N2O5/c1-4-19(20(26)25-23(2,3)21(27)28)24-22(29)30-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,4,13H2,1-3H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： OZRJJCKHNDTVSY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS No. 2171682-24-7)

In the realm of organic chemistry and pharmaceutical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS No. 2171682-24-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical building block in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amines, ensuring selective reactivity during multi-step synthetic processes. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to optimize peptide yield and minimize side reactions.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) group, which is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions. This characteristic makes it indispensable in modern peptide chemistry. Recent trends in drug discovery and bioconjugation have further amplified the demand for such specialized reagents. For instance, the rise of peptide-based therapeutics and targeted drug delivery systems has led to increased inquiries about Fmoc-protected compounds and their role in biomedical research.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic protocols for 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid. Experts emphasize the importance of optimized reaction conditions to achieve high yields and purity. Additionally, the compound's compatibility with automated peptide synthesizers is a hot topic, as automation continues to revolutionize high-throughput screening and combinatorial chemistry. Laboratories focusing on proteomics and structural biology also seek detailed information about its spectroscopic data (e.g., NMR, HPLC) to ensure accurate characterization.

From an industrial perspective, the scalability of Fmoc-protected amino acid derivatives like CAS No. 2171682-24-7 is a key consideration. Manufacturers are investing in green chemistry approaches to reduce waste and improve sustainability, aligning with global initiatives for environmentally friendly synthesis. This aligns with the growing interest in bio-based materials and circular economy practices within the chemical sector. Furthermore, the compound's role in nanotechnology applications, such as surface functionalization and molecular self-assembly, has sparked interdisciplinary research collaborations.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS No. 2171682-24-7) stands at the intersection of cutting-edge science and industrial innovation. Its versatility in peptide engineering, coupled with its relevance to emerging technologies, ensures its continued prominence in scientific literature and commercial catalogs. As research progresses, this compound is likely to play a pivotal role in advancing personalized medicine and next-generation biomaterials.